4-(Cyclobutoxymethyl)benzonitrile

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 4-(cyclobutyloxymethyl)benzonitrile
• InChI: InChI=1S/C12H13NO/c13-8-10-4-6-11(7-5-10)9-14-12-2-1-3-12/h4-7,12H,1-3,9H2
• InChI Key: CSJMNOKBBWADRT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)OCC2=CC=C(C=C2)C#N

Description

4-(Cyclobutoxymethyl)benzonitrile is an organic compound with the molecular formula C12H13NO It is a derivative of benzonitrile, where a cyclobutoxymethyl group is attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Cyclobutoxymethyl)benzonitrile typically involves the reaction of 4-chloromethylbenzonitrile with cyclobutanol in the presence of a base. The reaction proceeds via a nucleophilic substitution mechanism, where the hydroxyl group of cyclobutanol attacks the chloromethyl group, resulting in the formation of the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, green chemistry approaches, such as the use of ionic liquids as solvents, can be employed to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions: 4-(Cyclobutoxymethyl)benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the nitrile group to primary amines.